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Compound of Interest

Compound Name:
Methyl 3-methoxyazetidine-3-

carboxylate

CAS No.: 1392879-17-2

Cat. No.: B3011591

Get Quote

Compound: Methyl 3-methoxyazetidine-3-carboxylate (HCl Salt / Free Base) CAS (HCl):

1392803-11-0 Molecular Formula: C₇H₁₃NO₃ Core Application: Rigid, low-lipophilicity linker for

drug discovery (Peptidomimetics, Fragment-Based Design).[2]

Structural Logic & Characterization Strategy
The characterization of Methyl 3-methoxyazetidine-3-carboxylate presents a unique NMR

profile compared to the more common Methyl azetidine-3-carboxylate.[2] The introduction of

the methoxy group at the C3 position creates a quaternary center, eliminating the C3 proton

and simplifying the spin system of the azetidine ring.[1]

Key Structural Features for NMR Assignment[1]
Quaternary C3 Center: Unlike the monosubstituted analog, there is no H3 proton.[1] This

eliminates the vicinal coupling between H3 and the ring methylene protons (H2/H4).[1]

Symmetry: In the absence of a chiral N-substituent, the molecule possesses a plane of

symmetry, rendering the H2 and H4 protons chemically equivalent (or enantiotopic), often
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appearing as a simplified signal (singlet or tight AB system) depending on the solvent and

nitrogen inversion rate.[1]

Dual Methoxy Signals: The spectrum will contain two distinct methyl singlets:

Ester Methoxy (-COOCH₃): Deshielded, typically ~3.7–3.8 ppm.[1]

Ether Methoxy (-OCH₃): Upfield relative to the ester, typically ~3.2–3.4 ppm.[1]

Experimental Protocol: Sample Preparation
To ensure reproducible spectral data, solvent selection is critical due to the basicity of the

azetidine nitrogen.[1]

Method A: Hydrochloride Salt (Recommended for Purity
Check)[1]

Solvent: Deuterium Oxide (D₂O) or Methanol-d₄ (CD₃OD).[1][2]

Rationale: The protonated nitrogen (

) locks the conformation and prevents aggregation.[1] It also shifts the ring protons
downfield, separating them from the solvent front.[1]

Expected State: Sharp, well-resolved signals; NH protons exchange with solvent (invisible in

D₂O).[1]

Method B: Free Base (Recommended for Structural
Assignment)[1]

Solvent: Chloroform-d (CDCl₃).[1][2]

Rationale: Allows observation of the NH proton (broad singlet, ~2.0–3.5 ppm depending on

concentration).[1]

Caution: Azetidine free bases can be unstable or hygroscopic. Run immediately after

liberation from salt.
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Comparative Spectral Analysis
This section compares the target compound with its closest alternative, the monosubstituted

Methyl azetidine-3-carboxylate, to highlight the diagnostic signals.

Table 1: 1H NMR Chemical Shift Comparison (in CD₃OD)

Feature
Target: Methyl 3-

methoxyazetidine-3-

carboxylate

Alternative: Methyl

azetidine-3-

carboxylate

Diagnostic Note

H3 Proton Absent ~3.71 – 3.77 ppm (m)

The disappearance of

the H3 multiplet is the

primary confirmation

of 3,3-disubstitution.

[2]

Ring H2/H4
~4.0 – 4.4 ppm (s or

d)
4.18 – 4.31 ppm (m)

The target's ring

protons appear as a

simplified

singlet/doublet due to

loss of H3 coupling.[1]

Ester -OMe 3.75 – 3.80 ppm (s) 3.77 ppm (s)

Consistent across

both analogs;

characteristic of

methyl esters.[1][2]

Ether -OMe 3.20 – 3.40 ppm (s) Absent

The "smoking gun"

signal for the methoxy

derivative.[1][2]

Note: Shifts are approximate and dependent on concentration and exact pH. Data for the

alternative derived from validated catalog data [1, 2].[1][3]
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Table 2: 13C NMR Diagnostic Signals[1]
Carbon Environment Expected Shift (ppm) Assignment Logic

Carbonyl (C=O) 168 – 172 Typical ester carbonyl.[1][2]

Quaternary C3 75 – 85

Significantly deshielded by

Oxygen (OMe) and Carbonyl.

[1]

Ring C2/C4 50 – 55
Azetidine ring carbons

(adjacent to N).[1]

Ester -OCH₃ 52 – 53
Standard methyl ester carbon.

[2]

Ether -OCH₃ 50 – 52 Aliphatic methoxy carbon.[2]

Visualization: Assignment Workflow
The following diagram illustrates the logical flow for confirming the structure of Methyl 3-
methoxyazetidine-3-carboxylate using 1H NMR data.
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Acquire 1H NMR Spectrum
(CD3OD or D2O)

Count Methyl Singlets
(3.0 - 4.0 ppm)

1 Singlet Found
(Likely Ester only)

Only ~3.8 ppm

2 Singlets Found
(Ester + Ether)

~3.8 & ~3.3 ppm

Identify: Methyl azetidine-3-carboxylate
(Monosubstituted)

Check 3.5-3.8 ppm Region
for Multiplet (H3)

Multiplet Present
(Coupled to Ring CH2)

Yes

Multiplet Absent
(Clean Baseline)

No

CONFIRMED:
Methyl 3-methoxyazetidine-3-carboxylate

Click to download full resolution via product page

Caption: Decision tree for distinguishing the target 3,3-disubstituted azetidine from its

monosubstituted analog.
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Detailed Experimental Methodologies
Protocol 1: Purity Assessment via qNMR (Quantitative
NMR)
To determine the absolute purity of the bulk material (often supplied as HCl salt).[1]

Internal Standard: Select Maleic Acid (singlet @ 6.3 ppm in D₂O) or Dimethyl Sulfone (singlet

@ 3.0 ppm in D₂O).[1] Ensure the standard's relaxation time (T1) is known.

Sample Prep: Weigh ~10 mg of the azetidine sample and ~5 mg of Internal Standard

(precision ±0.01 mg) into a vial. Dissolve in 0.6 mL D₂O.

Acquisition:

Pulse Angle: 90°.

Relaxation Delay (D1): > 5 × T1 (typically 30–60 seconds) to ensure full magnetization

recovery.[1]

Scans: 8–16.[1][4]

Processing: Phase and baseline correct manually. Integrate the Ester Methoxy signal (3.77

ppm, 3H) against the Internal Standard signal.

Calculation: Use standard qNMR molar ratio equations to derive % purity.

Protocol 2: Free Base Liberation for 2D NMR
If 2D correlations (HMBC/HSQC) are required to assign the quaternary carbon:

Dissolve 50 mg of the HCl salt in 2 mL of saturated NaHCO₃ solution.

Extract 3x with 2 mL of Dichloromethane (DCM).

Dry the combined organic layer over anhydrous Na₂SO₄.[1]

Filter and evaporate DCM carefully (azetidines can be volatile; do not use high vacuum for

extended periods).[1]
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Re-dissolve the residue immediately in CDCl₃ for NMR analysis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3011591?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3011591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

